Cas no 1261889-55-7 (4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid
• CAS No: 1261889-55-7
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD18319415
• CID: 2761492
• PubChem ID: 53225334
• Update Time: 2025-11-02

4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261889-55-7
• 3'-(Hydroxymethyl)-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• MFCD18319415
• DTXSID50689066
• 4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid, 95%
• 4-(3-HYDROXYMETHYLPHENYL)-3-METHYLBENZOIC ACID
• 4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid

• MDL： MFCD18319415
• Inchi： 1S/C15H14O3/c1-10-7-13(15(17)18)5-6-14(10)12-4-2-3-11(8-12)9-16/h2-8,16H,9H2,1H3,(H,17,18)
• InChI Key： LZFCQFOYTUEARE-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 242.094294304Da
• Monoisotopic Mass: 242.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid

4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid (CAS 1261889-55-7): A Comprehensive Overview

4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid (CAS 1261889-55-7) is an important organic compound that has garnered significant attention in pharmaceutical and material science research. This benzoic acid derivative features a unique molecular structure combining a hydroxymethylphenyl group with a methyl-substituted benzoic acid moiety, making it valuable for various applications. Researchers are particularly interested in its potential as a pharmaceutical intermediate and its role in organic synthesis.

The compound's molecular formula is C₁₅H₁₄O₃, with a molecular weight of 242.27 g/mol. Its structural features include both hydrophilic (hydroxymethyl and carboxylic acid) and hydrophobic (aromatic rings and methyl group) components, which contribute to its interesting physicochemical properties. Recent studies have explored its potential in drug discovery, particularly as a building block for small molecule therapeutics targeting various diseases.

In the context of current research trends, 4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid has been investigated for its potential applications in medicinal chemistry. The compound's structure makes it suitable for developing enzyme inhibitors and receptor modulators, addressing common search queries about "novel drug intermediates" and "pharmaceutical building blocks." Its benzoic acid core is particularly valuable in designing molecules with improved bioavailability and metabolic stability.

The synthesis of CAS 1261889-55-7 typically involves multi-step organic reactions, with researchers often searching for "efficient synthesis methods for hydroxymethylphenyl compounds." Common approaches include cross-coupling reactions and selective functionalization of aromatic systems. The compound's purity and characterization are crucial for its applications, with analytical techniques like HPLC, NMR, and mass spectrometry being essential for quality control.

From a commercial perspective, 4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid is available from specialty chemical suppliers, with growing demand in the pharmaceutical and biotechnology sectors. Market trends show increasing interest in such fine chemicals, particularly for drug development applications. The compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing common logistical concerns in the chemical industry.

Recent advancements in green chemistry have also impacted the production and application of 1261889-55-7. Researchers are exploring more sustainable synthesis routes, responding to industry demands for environmentally friendly processes. This aligns with current search trends focusing on "green synthesis of pharmaceutical intermediates" and "sustainable chemical production."

The compound's potential extends beyond pharmaceuticals. Materials scientists have investigated its use in organic electronics and functional materials, particularly due to its conjugated aromatic system. Its photophysical properties make it interesting for applications in optoelectronic devices, addressing growing interest in "organic semiconductor materials."

Quality control of 4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid is critical for its various applications. Common analytical challenges and solutions are frequently searched topics, including "HPLC methods for benzoic acid derivatives" and "spectroscopic characterization of aromatic compounds." The compound typically appears as a white to off-white crystalline powder, with specifications including ≥95% purity by HPLC analysis.

Regulatory aspects of CAS 1261889-55-7 are important considerations for researchers and manufacturers. While not classified as hazardous under current regulations, proper laboratory handling procedures should always be followed. This addresses common safety-related search queries while maintaining compliance with content guidelines.

Future research directions for 4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid may include exploration of its biological activities and expansion of its applications in material science. The compound's versatility makes it a valuable target for further investigation, particularly in interdisciplinary research combining chemistry with biology and materials science.

For researchers working with 1261889-55-7, proper storage conditions (typically room temperature in a dry environment) and handling procedures are essential to maintain compound integrity. These practical considerations are frequently searched topics among laboratory professionals and chemical researchers.

In summary, 4-(3-Hydroxymethylphenyl)-3-methylbenzoic acid represents an important compound in modern chemical research, with applications spanning pharmaceutical development, material science, and organic synthesis. Its unique structural features and versatile reactivity continue to make it a valuable target for both academic and industrial research, addressing numerous current scientific and technological challenges.